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Compound of Interest

Compound Name: 3-(Methylamino)-4-nitrophenol

CAS No.: 14703-79-8

Cat. No.: B088026

Get Quote

Executive Summary & Compound Profile
This application note details the protocol for the recrystallization of 3-(Methylamino)-4-
nitrophenol, a critical intermediate often utilized in the synthesis of heterocyclic dyes and

pharmaceutical scaffolds.

Critical Distinction: Researchers must distinguish this compound (an aniline derivative) from its

isomer, 3-Methyl-4-nitrophenol (a cresol derivative, CAS 2581-34-2). Confusing these two will

lead to failed solubility predictions and process deviations.
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Parameter Detail

Chemical Name 3-(Methylamino)-4-nitrophenol

CAS Number 14703-79-8

Molecular Formula C₇H₈N₂O₃

Molecular Weight 168.15 g/mol

Structure
Phenol core with -OH at C1, -NO₂ at C4, and -

NHCH₃ at C3.

Appearance Typically a dark orange to red crystalline solid.

Acidity/Basicity

Amphoteric but predominantly acidic due to the

p-nitro phenol moiety; the amine is deactivated

by the o-nitro group.

Pre-Validation: Solubility Profiling (Self-Validating
System)
Before committing the bulk material, you must validate the solvent system. This compound

exhibits "push-pull" electronic effects (electron-donating amine vs. electron-withdrawing nitro),

which can make solubility unpredictable based on simple polarity rules.

The "Rule of 3" Solubility Test: Perform this test with 50 mg of crude material to determine the

optimal solvent window.
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Solvent System Polarity Index Predicted Behavior
Observation (User
to Validate)

Water (pH 7) 9.0
Insoluble cold;

sparingly soluble hot.
Likely poor solvent.

Ethanol (Abs.) 5.2
Soluble cold; very

soluble hot.

Potential for "oiling

out" if too

concentrated.

Ethanol:Water (80:20) ~6.0

Ideal Target. Soluble

hot; crystallizes upon

cooling.

Primary candidate.

Ethyl Acetate 4.4

Soluble. Good for

removing non-polar

impurities.

Secondary candidate.

Toluene 2.4
Insoluble/Sparingly

soluble.

Anti-solvent

candidate.

Expert Insight: For nitro-aminophenols, Ethanol/Water (90:10 to 70:30) is statistically the most

robust system. The water component suppresses the solubility of non-polar byproducts while

the ethanol solubilizes the target at reflux.

Detailed Recrystallization Protocol
Phase A: Dissolution & Hot Filtration
Objective: Maximize saturation while removing mechanical impurities and insoluble salts (e.g.,

NaF/NaCl from synthesis).

Preparation: Place the crude 3-(Methylamino)-4-nitrophenol in a round-bottom flask

equipped with a magnetic stir bar and a reflux condenser.
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Solvent Addition: Add 95% Ethanol (approx. 10 mL per gram of solid). Note: Do not add the

calculated "final" volume yet.

Heating: Heat the mixture to a gentle reflux (approx. 78°C).

Saturation Adjustment:

If the solid dissolves completely immediately, the solution is too dilute. Evaporate solvent

until precipitation begins, then add just enough hot solvent to redissolve.

If solid remains, add hot Ethanol/Water (90:10) in small aliquots through the condenser

until clear.

Decolorization (Optional): If the crude is dark brown/tarry, add Activated Charcoal (1-3 wt%).

Reflux for 10 minutes.

Hot Filtration:

Pre-heat a glass funnel and fluted filter paper (or a sintered glass funnel) to prevent

premature crystallization.

Filter the boiling solution rapidly into a clean, pre-warmed Erlenmeyer flask.

Phase B: Controlled Nucleation
Objective: Grow pure crystal lattices while rejecting impurities into the mother liquor.

Ambient Cooling: Allow the filtrate to cool to room temperature (20-25°C) undisturbed.

Critical Process Parameter (CPP): Do not agitate. Agitation induces rapid precipitation

(trapping impurities) rather than crystallization.

Seeding (If "Oiling Out" Occurs):

Nitro-phenols often form a supercooled oil. If oil droplets appear, scratch the inner wall of

the flask with a glass rod or add a seed crystal of pure material.

Re-heat to dissolve the oil and cool more slowly (insulate the flask).
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Cryogenic Crystallization: Once room temperature equilibrium is reached (crystals are

visible), place the flask in an ice-water bath (0-4°C) for 1 hour to maximize yield.

Phase C: Isolation & Drying
Filtration: Collect the crystals using vacuum filtration (Buchner funnel).

Washing: Wash the filter cake with cold solvent (e.g., -20°C Ethanol/Water 50:50).

Caution: Do not use pure ethanol for washing, as it may redissolve the product.

Drying: Dry the solid in a vacuum oven at 40-50°C for 12 hours.

Note: Nitro compounds can be thermally sensitive. Do not exceed 60°C.

Process Visualization (Workflow)
The following diagram illustrates the logical flow and decision gates for the purification process.
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Caption: Logical workflow for the recrystallization of 3-(Methylamino)-4-nitrophenol, including

decision gates for oiling-out remediation.

Analytical Validation Standards
To ensure the protocol's success, the final product must meet the following criteria.

Test Method Acceptance Criteria

Appearance Visual

Bright orange/red crystalline

needles or plates. No

amorphous powder.[1]

Melting Point Capillary (DSC preferred)

Sharp range (e.g., within 2°C).

Note: Literature MP for

precursors is ~92°C; target

expected >100°C.

Purity HPLC (C18 Column)
>98.5% Area under curve (254

nm).

Identity 1H-NMR (DMSO-d6)

Confirm methyl doublet (~2.9

ppm) and aromatic pattern

(ABX system).

Troubleshooting Common Issues
Low Yield: Mother liquor may still contain product. Concentrate the filtrate by 50% and cool

again to harvest a "second crop" (purity will be lower).

Persistent Color: If charcoal fails, the impurity may be an oxidation byproduct (azobenzene

derivative). Consider column chromatography (Silica, Hexane:EtOAc) before

recrystallization.

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 167527, 3-Amino-4-nitrophenol (Structural Analog). Retrieved from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b088026/docs?utm_src=pdf-body#technical-application-note-high-purity-recrystallization-of-3-methylamino-4-nitrophenol
https://hpvchemicals.oecd.org/ui/handler.axd?id=7816cee9-8d4c-468c-9d3e-54b4e715d759
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-nitrophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088026?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organization for Economic Co-operation and Development (1994).SIDS Initial Assessment

Report for 3-Methyl-4-nitrophenol (Isomer Distinction). Retrieved from [Link]

Vogel, A. I. (1989).Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman
Scientific & Technical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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